Cas no 2091986-14-8 (1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile
• CAS No: 2091986-14-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6212088
• PubChem ID: 131538609
• Update Time: 2025-06-10

1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile
• EN300-1858653
• 2091986-14-8

• Inchi： 1S/C10H8N2O3/c11-6-10(3-4-10)8-5-7(12(14)15)1-2-9(8)13/h1-2,5,13H,3-4H2
• InChI Key： RNUFVUSPTAWUGV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1(C#N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.8Ų

Additional information on 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 2091986-14-8)

1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile, with the CAS number 2091986-14-8, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, which include a cyclopropane ring, a hydroxyl group, and a nitrophenyl moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile typically involves multi-step reactions, starting from readily available precursors. One common approach is the reaction of 2-hydroxy-5-nitrobenzaldehyde with cyclopropylacetonitrile in the presence of a suitable catalyst. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity and yield. The detailed synthetic pathway and optimization of reaction conditions are crucial for the efficient production of this compound on both laboratory and industrial scales.

In terms of its physical properties, 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile is a solid at room temperature with a melting point typically ranging from 130 to 135°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics are important for its use in various experimental setups, including biological assays and drug formulation studies.

The chemical reactivity of 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile is influenced by its functional groups. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the nitro group can undergo reduction to form amino derivatives. The nitrile group can be converted into various functionalities through nucleophilic addition reactions, making this compound a versatile building block for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit selective inhibition of cyclooxygenase-2 (COX-2) without significantly affecting COX-1, which is an important consideration for minimizing gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile has also been investigated for its anticancer activity. Preliminary in vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. Further research is needed to elucidate the specific molecular targets and pathways involved in these effects.

The pharmacokinetic properties of 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile are another critical aspect that has been studied extensively. In animal models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an orally administered drug. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, although more comprehensive safety evaluations are necessary before clinical trials can be initiated.

In conclusion, 1-(2-hydroxy-5-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 2091986-14-8) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new applications, contributing to the advancement of medicinal chemistry and drug discovery.